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Compound of Interest

Compound Name: Citreoviridin-13C23

Cat. No.: B15134970 Get Quote

This technical support center provides essential guidance for the safe laboratory handling and

disposal of Citreoviridin-¹³C₂₃. Researchers, scientists, and drug development professionals

should familiarize themselves with this information before working with this compound.

Frequently Asked Questions (FAQs)
Q1: What is Citreoviridin-¹³C₂₃ and what are its primary hazards?

A1: Citreoviridin-¹³C₂₃ is an isotopically labeled form of Citreoviridin, a mycotoxin produced by

several species of Penicillium and Aspergillus fungi.[1][2] The carbon-13 labeling does not

significantly alter its chemical properties or toxicity. The primary hazards associated with

Citreoviridin are:

High Acute Toxicity: It is fatal if swallowed, toxic in contact with skin, and fatal if inhaled.[3][4]

[5]

Organ Damage: It can cause damage to the liver and kidneys.

Health Effects: It may cause respiratory irritation, skin irritation, and serious eye irritation. It is

also suspected of damaging fertility or the unborn child.

Q2: What are the physical and chemical properties of Citreoviridin?

A2: The table below summarizes the key physical and chemical properties of Citreoviridin. The

properties of the ¹³C₂₃ labeled version are expected to be comparable.
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Property Value Source

Molecular Formula C₂₃H₃₀O₆

Molecular Weight 402.5 g/mol

Appearance Crystalline solid

Solubility

Insoluble in water. Soluble in

ethanol, chloroform,

dichloromethane, and DMSO

(10 mg/mL).

Stability

Stable under recommended

storage conditions. Can

undergo isomerization over

long storage periods.

Q3: What personal protective equipment (PPE) is required when handling Citreoviridin-¹³C₂₃?

A3: Due to its high toxicity, stringent adherence to PPE protocols is mandatory. Always wear

the following:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for

integrity before use and dispose of them after handling the compound.

Lab Coat: A lab coat or other protective clothing should be worn and laundered separately

from other clothing.

Eye Protection: Safety glasses with side shields or goggles are required.

Respiratory Protection: If working with the solid form where dust may be generated, or if

adequate ventilation is not available, a NIOSH-approved respirator is necessary.

Q4: What are the proper storage conditions for Citreoviridin-¹³C₂₃?

A4: Store Citreoviridin-¹³C₂₃ in a cool, dry, and well-ventilated area in its original, tightly sealed

container. It should be stored locked up and away from incompatible materials such as strong

oxidizing agents.
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Q5: How should I dispose of Citreoviridin-¹³C₂₃ waste?

A5: All waste containing Citreoviridin-¹³C₂₃ must be treated as hazardous waste. Dispose of the

compound and any contaminated materials (e.g., gloves, vials, pipette tips) in a designated,

labeled, and sealed hazardous waste container. Follow all local, state, and federal regulations

for hazardous waste disposal.

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact

Issue: You have accidentally come into contact with Citreoviridin-¹³C₂₃ on your skin or in your

eyes.

Immediate Action:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

any contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

Scenario 2: Accidental Inhalation

Issue: You have inhaled dust or aerosol of Citreoviridin-¹³C₂₃.

Immediate Action:

Move to an area with fresh air immediately.

If breathing is difficult or has stopped, provide artificial respiration.

Seek immediate medical attention.

Scenario 3: Accidental Ingestion

Issue: You have accidentally swallowed Citreoviridin-¹³C₂₃.
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Immediate Action:

Do NOT induce vomiting.

Rinse your mouth with water.

Seek immediate medical attention. Never give anything by mouth to an unconscious

person.

Scenario 4: A Small Spill Occurs in a Fume Hood

Issue: A small amount of solid or a solution of Citreoviridin-¹³C₂₃ has been spilled inside a

chemical fume hood.

Action Plan:

Ensure the fume hood is operating correctly.

Wearing appropriate PPE (double gloves, lab coat, eye protection), carefully clean up the

spill.

For solid spills, gently cover with a damp paper towel to avoid generating dust and then

carefully wipe up.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the area of the spill with a suitable cleaning agent.

Wash your hands thoroughly after the cleanup.

Experimental Protocols
Protocol 1: Weighing and Preparing a Solution of Citreoviridin-¹³C₂₃

Preparation: Before starting, ensure you are wearing all required PPE (see FAQ Q3). All

handling of the solid compound must be performed in a certified chemical fume hood or a
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glove box.

Weighing:

Use a tared, sealed container (e.g., a vial with a septum cap) to weigh the desired amount

of Citreoviridin-¹³C₂₃.

Avoid creating dust. If any static is present, use an anti-static gun.

Solubilization:

Add the desired solvent (e.g., DMSO, ethanol) to the vial containing the weighed

Citreoviridin-¹³C₂₃ using a syringe through the septum cap.

Gently vortex or sonicate until the compound is fully dissolved.

Storage of Solution: Store the resulting solution in a tightly sealed and clearly labeled

container in a cool, dry, and dark place as per the storage recommendations.

Protocol 2: Decontamination of Glassware

Initial Rinse: After use, rinse the glassware with a small amount of the solvent used for the

experiment to remove the bulk of the Citreoviridin-¹³C₂₃ residue. Collect this rinse solvent as

hazardous waste.

Soaking: Immerse the glassware in a freshly prepared oxidizing solution (e.g., a solution of

sodium hypochlorite) for at least 24 hours in a well-ventilated area.

Final Cleaning: After soaking, thoroughly rinse the glassware with deionized water and then

wash with a standard laboratory detergent.
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Spill of Citreoviridin-¹³C₂₃ Detected

Is the spill large
or outside containment?

Evacuate Immediate Area
(if spill is large or outside containment)

Don Appropriate PPE
(Double Gloves, Respirator, etc.)

Contain the Spill
(use absorbent pads for liquids)

Is the spill a solid?

Clean Up Solid Spill
(cover with damp paper towel, gently sweep)

Decontaminate the Spill Area

Clean Up Liquid Spill
(absorb with inert material)

Package all waste in a
sealed hazardous waste container

Report the Incident to Lab Supervisor

Spill Response Complete
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No

Yes No

Click to download full resolution via product page

Caption: Workflow for responding to a Citreoviridin-¹³C₂₃ spill.
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Generation of Citreoviridin-¹³C₂₃ Waste
(solid, liquid, contaminated items)

Segregate Waste Types
(e.g., sharps, liquids, solids)

Place Solid Waste and Contaminated Items
in a Labeled, Puncture-Proof Container

Place Liquid Waste
in a Labeled, Leak-Proof Container

Securely Seal All Waste Containers

Store in Designated Hazardous Waste
Accumulation Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Waste Disposal Complete
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Caption: Logical pathway for the disposal of Citreoviridin-¹³C₂₃ waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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